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Compound of Interest

Compound Name: 2-Amino-4-nitrobenzenemethanol

Cat. No.: B1266085

Essential Safety and Handling Guide for 2-Amino-4-
hitrobenzenemethanol

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols, operational procedures, and
disposal plans for handling 2-Amino-4-nitrobenzenemethanol. Adherence to these guidelines
is critical for ensuring personnel safety and minimizing environmental impact.

Hazard Identification and Personal Protective Equipment

2-Amino-4-nitrobenzenemethanol is classified as a hazardous substance that requires
careful handling. According to the Globally Harmonized System of Classification and Labelling
of Chemicals (GHS), it is a skin, eye, and respiratory irritant[1]. A multi-layered approach to
safety, combining engineering controls and appropriate Personal Protective Equipment (PPE),
is mandatory when handling this chemical.

Table 1: Personal Protective Equipment (PPE) for Handling 2-Amino-4-
nitrobenzenemethanol
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PPE Category Item Specifications

Must be worn at all times in the
laboratory and conform to EN
166 or OSHA 29 CFR
1910.133 standards.

Eye Protection Safety Goggles

Recommended when there is
Face Protection Face Shield a significant risk of splashing

or dust generation.

Nitrile gloves are a suitable
choice for short-term
protection. For extended
contact, butyl rubber gloves
are recommended for handling
Hand Protection Chemical-resistant gloves )
nitro compounds[2][3]. Always
inspect gloves for integrity
before each use and change
them immediately upon

contamination.

A flame-resistant lab coat
Body Protection Laboratory Coat should be worn and kept fully
buttoned.

Use a NIOSH/MSHA or

European Standard EN 149
Respiratory Protection Dust mask or respirator approved respirator if dust

formation is likely or if working

outside of a fume hood[4].

Operational Plan for Safe Handling

A systematic approach is crucial when working with 2-Amino-4-nitrobenzenemethanol.

1. Preparation and Engineering Controls:
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 All handling of 2-Amino-4-nitrobenzenemethanol powder should occur within a certified
chemical fume hood to minimize inhalation exposure[4].

o Ensure that an eyewash station and a safety shower are readily accessible.
 Verify the functionality of all equipment before starting any procedure.

2. Weighing and Transfer:

o Conduct all weighing and transfer operations within a fume hood to contain any dust[4].
o Use anti-static weighing paper or a container to prevent dispersal of the powder.
¢ Close the primary container tightly after dispensing the required amount.

3. During the Experiment:

o Keep all containers with 2-Amino-4-nitrobenzenemethanol clearly labeled.

e Avoid contact with skin and eyes[5].

e Do not eat, drink, or smoke in the laboratory[6][7].

e Wash hands thoroughly after handling the chemical, even if gloves were worn.
4. Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area[6][8][9].

o Store away from incompatible materials such as strong oxidizing agents, acids, acid
anhydrides, acid chlorides, and chloroformates[8].

Spill Management Protocol

In the event of a spill, follow these steps:

e Evacuate: Evacuate personnel from the immediate spill area.
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» Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within
it.

» Don PPE: Put on the appropriate PPE, including respiratory protection.

o Contain the Spill: For a solid spill, carefully sweep up the material and place it into a labeled,
sealed container for hazardous waste[6][8]. Avoid generating dust.

o Clean-up: Decontaminate the area with a suitable solvent, followed by soap and water.

» Disposal: Dispose of the contained spill and any contaminated cleaning materials as
hazardous waste.

Disposal Plan
The disposal of 2-Amino-4-nitrobenzenemethanol and its contaminated waste must be
handled with care to prevent environmental contamination.

e \Waste Collection:

o Collect all waste containing 2-Amino-4-nitrobenzenemethanol, including unused
product, contaminated consumables (e.g., gloves, weighing paper), and reaction
byproducts, in a designated and clearly labeled hazardous waste container[10].

o The container must be kept closed and stored in a designated, well-ventilated waste
accumulation area.

e Disposal Method:

o The recommended method of disposal is incineration by a licensed professional waste
disposal service[5][10]. Do not attempt to dispose of this chemical in the regular trash or
down the drain.

o Contact your institution's environmental health and safety (EHS) office to arrange for
proper disposal in accordance with local, state, and federal regulations[6][11].
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Visual Workflow for Handling 2-Amino-4-
nitrobenzenemethanol

The following diagram illustrates the standard operating procedure for the safe handling of 2-
Amino-4-nitrobenzenemethanol from receipt to disposal.

Caption: Workflow for the safe handling of 2-Amino-4-nitrobenzenemethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Amino-4-nitrobenzyl alcohol | C7TH8N203 | CID 54198 - PubChem
[pubchem.ncbi.nlm.nih.gov]

o 2. safety.fsu.edu [safety.fsu.edu]

e 3. benchchem.com [benchchem.com]

e 4. benchchem.com [benchchem.com]

e 5. capotchem.cn [capotchem.cn]

» 6. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
e 7. kishida.co.jp [kishida.co.jp]

8. fishersci.com [fishersci.com]

» 9. fishersci.com [fishersci.com]

e 10. benchchem.com [benchchem.com]

e 11. 2-Amino-4-Nitrophenol | C6H6N203 | CID 3613389 - PubChem
[pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Personal protective equipment for handling 2-Amino-4-
nitrobenzenemethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266085#personal-protective-equipment-for-
handling-2-amino-4-nitrobenzenemethanol]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1266085?utm_src=pdf-body
https://www.benchchem.com/product/b1266085?utm_src=pdf-body
https://www.benchchem.com/product/b1266085?utm_src=pdf-body
https://www.benchchem.com/product/b1266085?utm_src=pdf-body
https://www.benchchem.com/product/b1266085?utm_src=pdf-body
https://www.benchchem.com/product/b1266085?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/54198
https://pubchem.ncbi.nlm.nih.gov/compound/54198
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_working_with_nitrovinyl_compounds.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Nitrobenzaldoxime.pdf
https://www.capotchem.cn/doc/msds_87376-25-8.do
https://store.apolloscientific.co.uk/storage/msds/OR1499_msds.pdf
https://www.kishida.co.jp/product/catalog/msds/id/19234/code/210-54665e.pdf
https://www.fishersci.com/store/msds?partNumber=AC400890500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA15742&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/2_Amino_4_methoxy_5_nitrobenzonitrile_proper_disposal_procedures.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-4-Nitrophenol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-4-Nitrophenol
https://www.benchchem.com/product/b1266085#personal-protective-equipment-for-handling-2-amino-4-nitrobenzenemethanol
https://www.benchchem.com/product/b1266085#personal-protective-equipment-for-handling-2-amino-4-nitrobenzenemethanol
https://www.benchchem.com/product/b1266085#personal-protective-equipment-for-handling-2-amino-4-nitrobenzenemethanol
https://www.benchchem.com/product/b1266085#personal-protective-equipment-for-handling-2-amino-4-nitrobenzenemethanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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